Cas no 52719-22-9 (9-(5,6-dideoxy-6-phenylhexofuranosyl)-6-(methylsulfanyl)-9H-purine)

9-(5,6-dideoxy-6-phenylhexofuranosyl)-6-(methylsulfanyl)-9H-purine structure
52719-22-9 structure
Product Name:9-(5,6-dideoxy-6-phenylhexofuranosyl)-6-(methylsulfanyl)-9H-purine
CAS No:52719-22-9
MF:C18H20N4O3S
MW:372.441402435303
CID:937340
PubChem ID:282829
Update Time:2025-04-19

9-(5,6-dideoxy-6-phenylhexofuranosyl)-6-(methylsulfanyl)-9H-purine Chemical and Physical Properties

Names and Identifiers

    • 9-(5,6-dideoxy-6-phenylhexofuranosyl)-6-(methylsulfanyl)-9H-purine
    • 52719-22-9
    • DTXSID80967167
    • NSC136891
    • NSC-136891
    • Inchi: 1S/C18H20N4O3S/c1-26-17-13-16(19-9-20-17)22(10-21-13)18-15(24)14(23)12(25-18)8-7-11-5-3-2-4-6-11/h2-6,9-10,12,14-15,18,23-24H,7-8H2,1H3
    • InChI Key: MZNJNPWWYDAUIJ-UHFFFAOYSA-N
    • SMILES: S(C)C1C2=C(N=CN=1)N(C=N2)C1C(C(C(CCC2C=CC=CC=2)O1)O)O

Computed Properties

  • Exact Mass: 372.12600
  • Monoisotopic Mass: 372.12561169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 118.59000
  • LogP: 1.80020
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